2-(4-Fluoroanilino)-7-hydroxy-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-3-carbonitrile

• IUPAC Name: 2-(4-fluoroanilino)-7-hydroxy-5-oxo-4H-thieno[3,2-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H8FN3O2S/c15-7-1-3-8(4-2-7)17-14-9(6-16)12-13(21-14)10(19)5-11(20)18-12/h1-5,17H,(H2,18,19,20)
• InChI Key: YEZYAKKKYJAIAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=C(C3=C(S2)C(=CC(=O)N3)O)C#N)F
• Molecular Formula: C14H8FN3O2S
• Molecular Weight: 301.30 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound. Pyridine derivatives are important in the field of organic synthesis due to their various chemical and biological applications.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as trifluoromethylpyridine (TFMP) derivatives have been synthesized for use in the agrochemical and pharmaceutical industries. Another method involves the multicomponent reaction of aldehydes or isatin with malononitrile and β-ketoesters.

Scientific Research Applications

Synthesis and Reactions

• Functionalized Pyridines Synthesis : The synthesis of functionalized 4H-pyrano[3,2-c]pyridines involves reactions of 4-hydroxy-6-methyl-2-pyridone with different reagents to afford corresponding pyridines, highlighting the compound's utility in constructing complex heterocyclic systems (Mekheimer, Mohamed, & Sadek, 1997).
• Scalable Preparation Methods : A scalable preparation method for 4-oxo-4,7-dihydrothieno[2,3-b]pyridine-5-carbonitriles showcases the compound's significance in synthesizing kinase inhibitors, a class of pharmaceuticals targeting cancer and other diseases (Tumey et al., 2008).

Structural Analysis

• X-ray and Spectroscopic Analysis : The structural features of various pyridine derivatives, including their optical properties, have been extensively studied, demonstrating the compound's role in the development of new materials with potential applications in electronics and photonics (Cetina et al., 2010).

Domino Reactions

• Domino Reaction Synthesis : The compound is involved in domino reactions leading to novel heterocyclic systems, emphasizing its versatility in synthesizing complex molecules with multiple functionalities (Bondarenko et al., 2016).

Crystal Structure Determination

• Single Crystal X-ray Diffraction : The determination of crystal structures of related compounds through single-crystal X-ray diffraction illustrates the compound's relevance in understanding molecular geometry and interactions for designing more effective molecules (Ganapathy et al., 2015).

Biological Applications

• Biological Activities Analysis : While excluding direct drug use and dosage details, studies focusing on the synthesis and crystal structure determination provide foundational knowledge for further research into potential pharmaceutical applications, illustrating how structural variations can impact biological activity (Mo et al., 2007).